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Introduction
3,4-Dimethylcyclopent-2-enone is a cyclic ketone and an organic building block with

significance in synthetic organic chemistry. Its structure, featuring a five-membered ring with

both an α,β-unsaturated ketone and stereogenic centers, makes it a versatile precursor for the

synthesis of more complex molecules. This guide provides a comprehensive overview of its

fundamental properties, synthesis, and characterization, tailored for researchers and

professionals in drug development and chemical sciences.

Core Molecular Properties and Data
The foundational characteristics of any chemical compound are its molecular formula and

weight, which dictate its stoichiometry and are the starting point for all quantitative experimental

work. 3,4-Dimethylcyclopent-2-enone is a relatively small molecule, which contributes to its

volatility and other physical properties.

The molecular formula of 3,4-Dimethylcyclopent-2-enone is C7H10O.[1][2][3][4][5] This

formula is derived from its composition of seven carbon atoms, ten hydrogen atoms, and one

oxygen atom. The molecular weight is approximately 110.15 g/mol .[2][3][4] More precise

measurements report the molecular weight as 110.156[1] or 110.1537[5], with an exact mass

of 110.073164938 Da.[1][6]
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Physicochemical Data Summary
For ease of reference, the key physicochemical properties of 3,4-Dimethylcyclopent-2-enone
are summarized in the table below. These parameters are critical for designing experimental

conditions, such as solvent selection, reaction temperature, and purification methods.

Property Value Source(s)

CAS Number 30434-64-1 [1][2][3][5]

Molecular Formula C7H10O [1][2][3][4][5]

Molecular Weight ~110.15 g/mol [2][3][4]

Boiling Point 167.5 °C at 760 mmHg [1][7]

Flash Point 58.9 °C (138.0 °F) [1][7]

Density 0.945 g/cm³ [1]

Vapor Pressure 1.69 mmHg at 25 °C [1]

Physical Form Liquid

Storage
Sealed in dry, Room

Temperature
[1]

Molecular Structure and Isomerism
The structural arrangement of 3,4-Dimethylcyclopent-2-enone includes a cyclopentene ring,

a ketone functional group at position 1, a double bond between carbons 2 and 3, and two

methyl groups at positions 3 and 4. The presence of a chiral center at carbon 4 gives rise to

stereoisomers, such as (4S)-3,4-dimethylcyclopent-2-en-1-one.[4]

Caption: 2D structure of 3,4-Dimethylcyclopent-2-enone.

Synthesis Pathways
The synthesis of cyclopentenone derivatives is a well-established area of organic chemistry,

with numerous methods available.[8] One documented approach to synthesizing 3,4-

dimethylcyclopent-2-en-1-one involves the thermal rearrangement of a tricyclic precursor.
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Specifically, the pyrolysis of exo-5,6-dimethyl-endo-tricyclo[5.2.1.0(2,6)]dec-8-en-3-one at 500

°C under vacuum (0.0375 Torr) has been reported to yield the target compound.[1] This

method, while effective, requires specialized high-temperature and low-pressure apparatus,

making it more suitable for laboratory-scale synthesis rather than large-scale industrial

production.

Illustrative Synthesis Workflow
The diagram below outlines the conceptual flow of a generalized cyclopentenone synthesis,

which often involves the formation of a 1,4-dicarbonyl intermediate followed by an

intramolecular aldol condensation.
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Generalized Cyclopentenone Synthesis Workflow

Step 1: Precursor Assembly

Step 2: Cyclization

Step 3: Final Product

Starting Materials
(e.g., Diketones, Alkynes)

Formation of Key Intermediate
(e.g., 1,4-Diketone)

Coupling/Addition

Intramolecular Aldol Condensation
 or Nazarov Cyclization

Base or Acid Catalyst

3,4-Dimethylcyclopent-2-enone

Purification
(e.g., Distillation, Chromatography)

Click to download full resolution via product page

Caption: Conceptual workflow for cyclopentenone synthesis.

Spectroscopic Characterization
Definitive identification of 3,4-Dimethylcyclopent-2-enone relies on spectroscopic methods.

While specific spectra for this exact molecule are not detailed in the initial search, data for the

parent compound, 2-cyclopenten-1-one, and related structures are well-documented. The NIST

Chemistry WebBook is an authoritative source for mass spectrometry and gas chromatography
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data for this and related compounds.[5] Researchers should anticipate characteristic signals

corresponding to the α,β-unsaturated ketone system in UV-Vis and IR spectroscopy, as well as

distinct proton and carbon environments in NMR spectroscopy.

Applications in Research and Development
Cyclopentenone rings are core structural motifs in a wide array of natural products and

pharmacologically active compounds, including prostaglandins and jasmonates. Consequently,

3,4-Dimethylcyclopent-2-enone serves as a valuable chiral building block in the synthesis of

these targets. Its functional groups—the ketone and the double bond—provide multiple handles

for further chemical modification, such as Michael additions, reductions, and cycloadditions.

While not intended for fragrance or flavor use, its primary application lies in experimental and

research chemistry as a starting material for complex syntheses.[7]

Safety and Handling
According to available safety information, 3,4-Dimethylcyclopent-2-enone is classified as a

flammable liquid and vapor.[9] Standard precautions for handling flammable organic liquids

should be observed. This includes working in a well-ventilated area, keeping the compound

away from ignition sources, and using non-sparking tools.[9] Personal protective equipment,

such as safety goggles, gloves, and a lab coat, is mandatory. For detailed safety protocols,

consulting the supplier's Safety Data Sheet (SDS) is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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